Cas no 1215343-94-4 (rac Talinolol-d5)

• Product Name: rac Talinolol-d5
• CAS No: 1215343-94-4
• MF: C₂₀H₃₃N₃O₃
• MW: 368.52513384819
• CID: 4578326
• Update Time: 2025-05-24

rac Talinolol-d5 Chemical and Physical Properties

Names and Identifiers

• 1-[4-[3-(tert-butylamino)-1,1,2,3,3-pentadeuterio-2-hydroxypropoxy]phenyl]-3-cyclohexylurea
• [2H5]- (±)-Talinolol
• rac Talinolol-d5

• Inchi： 1S/C20H33N3O3/c1-20(2,3)21-13-17(24)14-26-18-11-9-16(10-12-18)23-19(25)22-15-7-5-4-6-8-15/h9-12,15,17,21,24H,4-8,13-14H2,1-3H3,(H2,22,23,25)/i13D2,14D2,17D
• InChI Key： MXFWWQICDIZSOA-BZLWXWEZSA-N
• SMILES： N(C1=CC=C(OC([2H])([2H])C([2H])(O)C(NC(C)(C)C)([2H])[2H])C=C1)C(NC1CCCCC1)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 151-154?C
• Boiling Point: 520.0±50.0 °C at 760 mmHg
• Flash Point: 268.3±30.1 °C
• Solubility: DMSO, Methanol
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

rac Talinolol-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on rac Talinolol-d5

Comprehensive Overview of rac Talinolol-d5 (CAS No. 1215343-94-4): Applications and Analytical Insights

rac Talinolol-d5 (CAS No. 1215343-94-4) is a deuterium-labeled isotopologue of Talinolol, a non-selective beta-adrenergic receptor blocker. This compound is widely utilized in pharmacokinetic and metabolic studies due to its stable isotopic labeling, which enhances detection sensitivity in mass spectrometry-based assays. The "d5" notation indicates the incorporation of five deuterium atoms, making it an indispensable internal standard for quantitative bioanalysis. Researchers increasingly prioritize deuterated analogs like rac Talinolol-d5 to minimize matrix effects and improve data reproducibility in complex biological samples.

The growing demand for rac Talinolol-d5 aligns with trends in personalized medicine and drug development. A frequent search query, "how does deuterium labeling improve drug metabolism studies?" underscores its relevance. Deuterium substitution slows metabolic degradation (kinetic isotope effect), allowing researchers to track drug pathways with higher precision. This property is critical for studies investigating Talinolol's stereoselective metabolism, as the "rac" prefix denotes its racemic mixture form, which is often examined to understand enantiomer-specific effects.

Analytical chemists highlight CAS No. 1215343-94-4 as a reference material in LC-MS/MS workflows. Its molecular stability under physiological conditions addresses another common question: "what are the best internal standards for beta-blocker assays?" Laboratories validate methods using rac Talinolol-d5 to comply with FDA/EMA guidelines requiring isotope-labeled standards for bioanalytical method development. This practice reduces variability in cardiovascular drug monitoring, a hotspot in clinical research post-COVID-19, where cardiac complications are under scrutiny.

From a synthetic chemistry perspective, the preparation of rac Talinolol-d5 involves sophisticated deuteration techniques. Searches for "deuterated API synthesis challenges" reflect industry interest in optimizing these processes. The compound’s structure retains Talinolol’s core pharmacophore while exhibiting altered physicochemical properties—a key consideration for formulation scientists exploring deuterated drugs’ potential to enhance therapeutic efficacy.

Environmental scientists also study rac Talinolol-d5 as a tracer in water systems, responding to queries like "how to track pharmaceutical pollutants in wastewater?" Its deuterium signature allows differentiation from endogenous compounds, supporting environmental risk assessments of beta-blockers. This dual applicability in biomedical and ecological research amplifies its scientific value.

In summary, rac Talinolol-d5 (CAS No. 1215343-94-4) bridges multiple disciplines—from drug development to environmental chemistry. Its optimized detectability and metabolic stability cater to contemporary needs for precision analytics, while its racemic nature provides insights into chiral drug behavior. As deuterated compounds gain traction, this isotopologue remains a benchmark for advancing research methodologies.